Cas no 917748-18-6 (4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol)

• Product Name: 4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
• CAS No: 917748-18-6
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 3082614
• PubChem ID: 18524413
• Update Time: 2025-04-21

4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
• AKOS000649758
• 917748-18-6

• MDL： MFCD08899106
• Inchi： 1S/C13H13N3S/c1-7-4-10-5-9(3)12-14-15-13(17)16(12)11(10)6-8(7)2/h4-6H,1-3H3,(H,15,17)
• InChI Key： OYQUAYSOMOOONZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C(C)=CC3C=C(C)C(C)=CC=3N21

Computed Properties

• Exact Mass: 243.08301860Da
• Monoisotopic Mass: 243.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų